Cas no 1251611-92-3 (methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate)

• Product Name: methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate
• CAS No: 1251611-92-3
• MF: C₂₂H₂₂N₂O₅S
• MW: 426.485484600067
• CID: 5435546
• Update Time: 2025-05-18

methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[1,1-dioxido-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazin-4-yl]benzoate
• methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate

• Inchi： 1S/C22H22N2O5S/c1-29-22(26)16-8-7-9-17(14-16)24-15-20(21(25)23-12-5-2-6-13-23)30(27,28)19-11-4-3-10-18(19)24/h3-4,7-11,14-15H,2,5-6,12-13H2,1H3
• InChI Key： SIWIVBQXVROSQY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(N2C3=CC=CC=C3S(=O)(=O)C(C(N3CCCCC3)=O)=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate

Introduction to Methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate (CAS No. 1251611-92-3)

Methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate (CAS No. 1251611-92-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a benzoate moiety linked to a benzothiazine ring system. The presence of functional groups such as the piperidine-1-carbonyl moiety and the 1,1-dioxo group contributes to its unique chemical properties and potential biological activities.

The structural complexity of Methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate makes it an intriguing candidate for further exploration in drug discovery and development. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. These studies suggest that it may exhibit promising activities as an inhibitor of certain enzymes and receptors involved in critical biological pathways.

In particular, the benzothiazine ring system is known for its role in various pharmacologically active molecules. The benzothiazine scaffold is a core structure found in several drugs that target neurological disorders, cardiovascular diseases, and inflammatory conditions. The incorporation of the piperidine-1-carbonyl group into the molecular framework of Methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate enhances its potential as a bioactive molecule by introducing additional binding pockets and interaction sites with biological targets.

The 1,1-dioxo group further contributes to the compound's reactivity and stability, making it suitable for various synthetic transformations that can be employed in the development of novel derivatives with enhanced pharmacological properties. Researchers have been exploring the use of this compound as a starting material for synthesizing new analogs that could potentially exhibit improved efficacy and reduced side effects compared to existing therapeutic agents.

Recent studies have highlighted the importance of understanding the structural features of heterocyclic compounds like Methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate in their interactions with biological targets. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in elucidating the binding modes of these compounds with enzymes and receptors. These insights have guided the design of more effective drug candidates by optimizing key structural features that enhance binding affinity and selectivity.

The benzoate moiety in Methyl 3-[1,1-dioxo-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate also plays a crucial role in determining its solubility and bioavailability. Benzoate derivatives are well-known for their ability to cross biological membranes efficiently, which is essential for achieving therapeutic concentrations at target sites. Additionally, the benzoate group can participate in hydrogen bonding interactions with polar residues in biological targets, further enhancing binding affinity.

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